Cas no 1105194-17-9 (5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1105194-17-9
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 5733941
• PubChem ID: 33677118
• Update Time: 2025-10-23

5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1105194-17-9
• 5-hydroxy-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• AKOS015956339
• 5-hydroxy-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one
• EN300-236751
• F2135-0729
• 1(2H)-Isoquinolinone, 3,4-dihydro-5-hydroxy-2-[(4-methylphenyl)methyl]-

• Inchi： 1S/C17H17NO2/c1-12-5-7-13(8-6-12)11-18-10-9-14-15(17(18)20)3-2-4-16(14)19/h2-8,19H,9-11H2,1H3
• InChI Key： ANJBVSIPUXEOCJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CCN1CC1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 493.6±45.0 °C(Predicted)
• pka: 9.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one

Introduction to 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1105194-17-9) and Its Emerging Applications in Chemical Biology

The compound 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1105194-17-9) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. This bicyclic structure, characterized by a dihydroisoquinoline core appended with a hydroxyl group and a 4-methylbenzyl substituent, exhibits unique pharmacological properties that make it a promising candidate for further exploration. The dihydroisoquinoline scaffold is particularly noteworthy, as it is a privileged structure found in numerous bioactive natural products and pharmaceuticals, suggesting potential therapeutic relevance.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its incorporation into various biochemical assays and mechanistic studies. The presence of the hydroxyl group at the 5-position and the 4-methylbenzyl moiety at the 2-position introduces specific interactions with biological targets, which can be modulated to optimize activity. This dual functionality has been exploited in the design of novel inhibitors targeting key enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one is its ability to modulate intracellular signaling pathways. Studies have demonstrated its potential as an inhibitor of enzymes such as tyrosine kinases and phosphodiesterases, which are aberrantly expressed in many diseases. The dihydroisoquinoline core serves as a scaffold for selective binding to these targets, while the aromatic substituents enhance solubility and metabolic stability. These properties make it an attractive lead compound for structure-activity relationship (SAR) studies aimed at developing next-generation therapeutics.

In parallel, computational modeling has been instrumental in understanding the binding mode of this compound with its biological targets. Molecular docking simulations have revealed that the hydroxyl group interacts with polar residues in the active site, while the 4-methylbenzyl moiety forms hydrophobic pockets. These insights have guided medicinal chemists in optimizing potency and selectivity. Furthermore, crystallographic studies of enzyme-inhibitor complexes have provided high-resolution structures that validate these computational predictions and offer further opportunities for rational drug design.

The pharmacokinetic profile of 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one has also been extensively evaluated. Preclinical studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, including moderate oral bioavailability and reasonable tissue distribution. These findings are particularly encouraging given the challenges associated with delivering bioactive molecules across biological barriers. Additionally, preliminary toxicology assessments have shown low systemic toxicity at therapeutic doses, suggesting potential for clinical translation.

Emerging research highlights the compound’s role in modulating epigenetic mechanisms. The dihydroisoquinoline scaffold has been implicated in influencing histone deacetylase (HDAC) activity, which plays a critical role in gene expression regulation. By inhibiting HDACs or interacting with other epigenetic modifiers, 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one may alter chromatin structure and gene accessibility. This has implications for treating diseases such as neurodegenerative disorders and certain types of cancer where epigenetic dysregulation is prominent.

Another area of interest is its potential application in photodynamic therapy (PDT). The compound’s ability to generate reactive oxygen species upon light activation has been explored in preclinical models. When combined with photosensitizers or when excited by specific wavelengths of light, it can induce targeted cell killing without significant off-target effects. This dual functionality—both as a pharmacological agent and a photosensitizer—makes it a versatile tool for therapeutic intervention.

The synthesis of this compound also underscores advances in green chemistry principles. Modern synthetic routes employ catalytic methods that minimize waste and improve atom economy. For instance, asymmetric hydrogenation techniques have enabled the stereoselective construction of the dihydroisoquinoline ring system without reliance on hazardous reagents or harsh conditions. Such environmentally conscious approaches align with global efforts to promote sustainable chemical manufacturing.

Future directions for research on 5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one include exploring its role in central nervous system (CNS) disorders. Preliminary data suggest that it may interact with neurotransmitter receptors or modulate neural signaling pathways relevant to conditions such as Alzheimer’s disease or Parkinson’s disease. Additionally, investigating its effects on microglial activation could provide insights into neuroinflammatory processes—a hallmark of many CNS pathologies.

The integration of machine learning models into drug discovery pipelines has further accelerated the development of derivatives based on this scaffold. Predictive algorithms can identify structural modifications that enhance potency or selectivity against specific targets without extensive experimental screening. This high-throughput virtual screening approach has already yielded promising analogs with improved pharmacological profiles.

In conclusion,5-hydroxy-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1105194-17-9) exemplifies how structural complexity can be leveraged to develop multifunctional therapeutics with broad applicability across multiple disease areas. Its unique combination of biochemical activity, favorable pharmacokinetics, and synthetic accessibility positions it as a cornerstone molecule for future medicinal chemistry endeavors.